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polygalaxanthone III polygalaxanthone III
Brand Name: Vulcanchem
CAS No.: 162857-78-5
VCID: VC0242646
InChI: InChI=1S/C25H28O15/c1-36-12-2-8-11(3-9(12)27)39-13-4-10(28)15(19(31)16(13)17(8)29)22-21(33)20(32)18(30)14(40-22)5-37-24-23(34)25(35,6-26)7-38-24/h2-4,14,18,20-24,26-28,30-35H,5-7H2,1H3/t14-,18-,20+,21-,22+,23+,24-,25-/m1/s1
SMILES:
Molecular Formula: C25H28O15
Molecular Weight: 568.5 g/mol

polygalaxanthone III

CAS No.: 162857-78-5

Main Products

VCID: VC0242646

Molecular Formula: C25H28O15

Molecular Weight: 568.5 g/mol

polygalaxanthone III - 162857-78-5

CAS No. 162857-78-5
Product Name polygalaxanthone III
Molecular Formula C25H28O15
Molecular Weight 568.5 g/mol
IUPAC Name 2-[(2S,3R,4R,5S,6R)-6-[[(2R,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxymethyl]-3,4,5-trihydroxyoxan-2-yl]-1,3,6-trihydroxy-7-methoxyxanthen-9-one
Standard InChI InChI=1S/C25H28O15/c1-36-12-2-8-11(3-9(12)27)39-13-4-10(28)15(19(31)16(13)17(8)29)22-21(33)20(32)18(30)14(40-22)5-37-24-23(34)25(35,6-26)7-38-24/h2-4,14,18,20-24,26-28,30-35H,5-7H2,1H3/t14-,18-,20+,21-,22+,23+,24-,25-/m1/s1
Standard InChIKey LLJUCXMVRPAONX-AYATVRNWSA-N
Isomeric SMILES COC1=C(C=C2C(=C1)C(=O)C3=C(O2)C=C(C(=C3O)[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO[C@H]5[C@@H]([C@](CO5)(CO)O)O)O)O)O)O)O
Canonical SMILES COC1=C(C=C2C(=C1)C(=O)C3=C(O2)C=C(C(=C3O)C4C(C(C(C(O4)COC5C(C(CO5)(CO)O)O)O)O)O)O)O
Synonyms polygala-xanthone III
polygalaxanthone III
PubChem Compound 11169063
Last Modified Nov 11 2021
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